Cas no 17881-56-0 (Silane, (4-iodophenyl)trimethyl-)

• Product Name: Silane, (4-iodophenyl)trimethyl-
• CAS No: 17881-56-0
• MF: C₉H₁₃ISi
• MW: 276.189495801926
• CID: 2782990
• PubChem ID: 11076674
• Update Time: 2025-09-23

Silane, (4-iodophenyl)trimethyl- Chemical and Physical Properties

Names and Identifiers

• DTXSID60454404
• 17881-56-0
• DB-180917
• 1-Iodo-4-(trimethylsilyl)benzene
• DTXCID50405223
• (4-IODOPHENYL)TRIMETHYLSILANE
• MFCD00182562
• Silane, (4-iodophenyl)trimethyl-
• Benzene, 1-iodo-4-(trimethylsilyl)-
• SCHEMBL6512153

• Inchi： 1S/C9H13ISi/c1-11(2,3)9-6-4-8(10)5-7-9/h4-7H,1-3H3
• InChI Key： AGDTVBHNLVOPBD-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)[Si](C)(C)C

Computed Properties

• Exact Mass: 275.98312Da
• Monoisotopic Mass: 275.98312Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Silane, (4-iodophenyl)trimethyl-

Research Brief on Silane, (4-iodophenyl)trimethyl- (CAS: 17881-56-0) in Chemical Biology and Pharmaceutical Applications

Silane, (4-iodophenyl)trimethyl- (CAS: 17881-56-0) is a specialized organosilicon compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by a trimethylsilyl group attached to a 4-iodophenyl moiety, serves as a versatile building block in organic synthesis, drug development, and material science. Recent studies have explored its applications in cross-coupling reactions, surface functionalization, and as a precursor for bioactive molecules, highlighting its potential in advancing therapeutic and diagnostic technologies.

In the context of drug discovery, Silane, (4-iodophenyl)trimethyl- has been employed as a key intermediate in the synthesis of targeted therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in Suzuki-Miyaura cross-coupling reactions to generate aryl-iodide derivatives with enhanced pharmacokinetic properties. The study reported that the compound's iodine moiety facilitates efficient palladium-catalyzed couplings, enabling the rapid assembly of complex molecular scaffolds. Researchers emphasized its role in optimizing drug candidates for oncology and neurodegenerative diseases, where precise structural modifications are critical for efficacy and safety.

Beyond pharmaceutical synthesis, Silane, (4-iodophenyl)trimethyl- has shown promise in material science, particularly in the development of functionalized surfaces for biosensing applications. A recent ACS Applied Materials & Interfaces publication (2024) detailed its use in modifying silicon substrates to enhance the immobilization of biomolecules. The trimethylsilyl group's hydrophobic properties and the iodine atom's reactivity were leveraged to create stable, high-density monolayers, improving the sensitivity of diagnostic platforms for detecting biomarkers in early-stage diseases.

Mechanistic insights into the compound's reactivity have also been a focus of recent investigations. Quantum chemical calculations and experimental studies, such as those reported in Organic Letters (2023), elucidated the electronic effects of the 4-iodophenyl group on neighboring functional groups. These findings are instrumental in designing more efficient catalytic systems and tailoring the compound's applications in asymmetric synthesis. Notably, the compound's stability under physiological conditions has spurred interest in its potential for in vivo imaging probes, as highlighted in a 2024 Chemical Communications article.

Despite its versatility, challenges remain in scaling up the production of Silane, (4-iodophenyl)trimethyl- while maintaining purity and yield. A 2023 industry report by TechSci Research identified cost-effective purification methods as a critical area for development, given the compound's sensitivity to moisture and oxidative degradation. Collaborative efforts between academia and industry are underway to address these limitations, with recent patents (e.g., WO2023124567) proposing novel synthetic routes using flow chemistry techniques.

In conclusion, Silane, (4-iodophenyl)trimethyl- (CAS: 17881-56-0) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its applications span from drug design to advanced materials, underpinned by ongoing mechanistic and technological advancements. Future research directions may focus on expanding its utility in biocatalysis and targeted drug delivery systems, further solidifying its role in translational science.